![molecular formula C5H6F2IN3O2S B2860972 1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide CAS No. 1946817-04-4](/img/structure/B2860972.png)
1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide, also known as DIPS, is a chemical compound used in scientific research for its potential therapeutic applications. This compound is a sulfonamide derivative and is synthesized through a multi-step process.
Mechanism of Action
1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide acts as an inhibitor of specific enzymes and proteins involved in cancer cell proliferation. It works by binding to these enzymes and proteins, preventing them from carrying out their normal functions. This leads to a decrease in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity and is well-tolerated in animal studies. It has also been found to have anti-inflammatory effects, reducing the expression of inflammatory cytokines in cells.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide in lab experiments is its specificity in targeting specific enzymes and proteins involved in cancer cell proliferation. However, one limitation is that more research is needed to fully understand its potential therapeutic applications and to determine its effectiveness in treating cancer in humans.
Future Directions
Future research on 1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide could focus on its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies could investigate its potential use in treating specific types of cancer, such as breast cancer or lung cancer. Furthermore, research could explore the potential use of this compound as an anti-inflammatory agent in treating other diseases, such as arthritis or inflammatory bowel disease.
Conclusion:
This compound is a chemical compound that has shown potential therapeutic applications in cancer treatment and as an anti-inflammatory agent. Its specificity in targeting specific enzymes and proteins involved in cancer cell proliferation makes it a promising candidate for further research. However, more studies are needed to fully understand its potential applications and to determine its effectiveness in treating cancer in humans.
Synthesis Methods
1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide is synthesized through a multi-step process that involves the reaction of 2,2-difluoroethanol with pyrazole-3-carboxaldehyde, followed by the reaction with sodium hydride and iodine. The resulting product is then reacted with sulfonamide to produce this compound.
Scientific Research Applications
1-(2,2-Difluoroethyl)-3-iodopyrazole-4-sulfonamide has been studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of cancer cells by targeting specific enzymes and proteins involved in cancer cell proliferation. This compound has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
1-(2,2-difluoroethyl)-3-iodopyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F2IN3O2S/c6-4(7)2-11-1-3(5(8)10-11)14(9,12)13/h1,4H,2H2,(H2,9,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQYDWKLDOGRTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NN1CC(F)F)I)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F2IN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.